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For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium bromate, Ba(BrO₃)₂, is a white crystalline solid that serves as a source of bromate

ions (BrO₃⁻) and is recognized for its oxidizing properties.[1] In analytical chemistry, the

bromate ion is a powerful oxidizing agent utilized in redox titrations, a methodology known as

bromatometry. While potassium bromate is more commonly used, barium bromate can serve

as an alternative source of bromate ions for these analytical procedures. The primary

application involves the quantitative determination of various organic and inorganic substances

that can be oxidized by bromine.

The general principle of bromatometry involves the reaction of the analyte with a known excess

of bromine, which is generated in situ from bromate and an excess of bromide in an acidic

medium. The unreacted bromine is then determined by an iodometric back-titration with a

standard solution of sodium thiosulfate.
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Physicochemical Properties of Barium Bromate
A summary of the key physicochemical properties of barium bromate is provided in the table

below.

Property Value

Chemical Formula Ba(BrO₃)₂

Molar Mass 393.13 g/mol

Appearance White crystalline powder

Solubility in Water Slightly soluble

Oxidizing Properties Strong oxidizing agent

Applications in Analytical Chemistry
The analytical applications of barium bromate are primarily derived from the redox reactions of

the bromate ion. Key applications include the determination of ascorbic acid (Vitamin C) and

phenolic compounds.

Determination of Ascorbic Acid (Vitamin C)
Bromatometry provides a reliable method for the quantitative analysis of ascorbic acid in

pharmaceutical preparations. The method is based on the oxidation of ascorbic acid by an

excess of bromine generated from barium bromate.

This protocol outlines the back-titration method for the determination of ascorbic acid.

Reagents and Solutions:

Standard Barium Bromate Solution (0.01 M): Accurately weigh 3.9313 g of barium
bromate (Ba(BrO₃)₂), dissolve it in distilled water, and dilute to 1000 mL in a volumetric flask.

Sodium Thiosulfate Solution (0.1 M): Dissolve approximately 25 g of Na₂S₂O₃·5H₂O in 1 liter

of freshly boiled and cooled distilled water, and add 0.1 g of sodium carbonate as a stabilizer.

Standardize this solution against a primary standard like potassium dichromate.
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Potassium Bromide (KBr): Solid.

Sulfuric Acid (3 M): Slowly add 167 mL of concentrated H₂SO₄ to about 800 mL of distilled

water, cool, and dilute to 1 liter.

Potassium Iodide (KI): 10% (w/v) solution.

Starch Indicator Solution: Make a paste of 1 g of soluble starch with a little cold water and

add it to 100 mL of boiling water with constant stirring.

Procedure:

Sample Preparation: Accurately weigh and finely powder a number of Vitamin C tablets.

Transfer a portion of the powder, equivalent to about 100-150 mg of ascorbic acid, into a 250

mL Erlenmeyer flask.

Dissolution: Dissolve the sample in 50 mL of 3 M sulfuric acid.

Bromination: Add 5 g of potassium bromide to the flask. Titrate with the standard 0.01 M

barium bromate solution until a faint yellow color persists, indicating an excess of bromine.

Record the volume of barium bromate solution added (V₁).

Back-Titration: Immediately add 3 g of solid potassium iodide to the flask. The excess

bromine will react with iodide to liberate iodine.

Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution until the

solution becomes pale yellow.

Add 2 mL of starch indicator solution. The solution will turn blue-black.

Continue the titration with sodium thiosulfate solution until the blue color disappears. Record

the volume of sodium thiosulfate solution used (V₂).

Blank Titration: Perform a blank titration by taking the same volume of barium bromate
solution (V₁) used for the sample, adding the same amounts of sulfuric acid, potassium

bromide, and potassium iodide, and titrating the liberated iodine with the sodium thiosulfate

solution. Record the volume of sodium thiosulfate solution used for the blank (V_blank).
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Calculations:

The amount of ascorbic acid is calculated based on the difference between the blank and the

sample titrations.

Volume of Na₂S₂O₃ equivalent to excess Br₂ = V_blank - V₂

Moles of Na₂S₂O₃ = Molarity of Na₂S₂O₃ × (V_blank - V₂)

Moles of I₂ reacted with Na₂S₂O₃ = 0.5 × Moles of Na₂S₂O₃

Moles of Br₂ reacted with ascorbic acid = Moles of I₂

Moles of ascorbic acid = Moles of Br₂

Mass of ascorbic acid (mg) = Moles of ascorbic acid × 176.12 g/mol × 1000 mg/g

Quantitative Data Summary (Hypothetical):

Sample
Mass of
Sample
(g)

Vol.
Ba(BrO₃)₂
(mL)

Vol.
Na₂S₂O₃
(mL)

Blank Vol.
Na₂S₂O₃
(mL)

Calculate
d
Ascorbic
Acid (mg)

%
Ascorbic
Acid
(w/w)

1 0.2512 25.00 12.50 28.50 140.9 56.1 %

2 0.2498 25.00 12.65 28.50 139.6 55.9 %

3 0.2505 25.00 12.58 28.50 140.2 56.0 %

Workflow Diagram:
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Click to download full resolution via product page

Caption: Workflow for the determination of ascorbic acid using bromatometry.

Determination of Phenol
Phenol and its derivatives can be quantitatively determined by bromatometry. The reaction

involves the bromination of the aromatic ring, typically leading to the formation of a tribromo

derivative.

This protocol describes the determination of phenol using a brominating solution generated

from barium bromate.[2]

Reagents and Solutions:

Brominating Solution (from Barium Bromate): Prepare a solution containing a known

concentration of barium bromate and an excess of potassium bromide. For a 0.1 N bromine

solution equivalent, dissolve 2.7835 g of KBrO₃ (or an equivalent amount of Ba(BrO₃)₂) and

12 g of KBr in distilled water and dilute to 1 liter.

Sodium Thiosulfate Solution (0.1 M): Standardized as described previously.

Hydrochloric Acid (Concentrated).

Potassium Iodide (KI): 10% (w/v) solution.

Starch Indicator Solution.

Phenol Solution (Unknown): Prepare a dilute aqueous solution of phenol.

Procedure:

Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the unknown phenol

solution into a 250 mL glass-stoppered iodine flask.

Bromination: Add a known excess volume of the brominating solution (e.g., 50.00 mL) to the

flask.
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Acidification: Carefully add 5 mL of concentrated hydrochloric acid. Stopper the flask, shake

well, and allow it to stand for 15-30 minutes in the dark to ensure complete bromination of

the phenol.[2]

Iodine Liberation: After the reaction is complete, carefully open the flask and add 10 mL of

10% potassium iodide solution. The excess bromine will react with iodide to produce iodine.

Titration: Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution

until the solution becomes a pale yellow color.

Endpoint Determination: Add 2 mL of starch indicator solution, which will turn the solution

blue. Continue the titration dropwise until the blue color is completely discharged. Record the

volume of sodium thiosulfate used (V_sample).

Blank Determination: Perform a blank titration by taking the same volume of the brominating

solution used in step 2, adding the same amount of hydrochloric acid and potassium iodide,

and titrating with the sodium thiosulfate solution. Record the volume of sodium thiosulfate

used for the blank (V_blank).

Calculations:

The amount of phenol is determined from the amount of bromine that reacted.

Volume of Na₂S₂O₃ equivalent to reacted Br₂ = V_blank - V_sample

Moles of Na₂S₂O₃ = Molarity of Na₂S₂O₃ × (V_blank - V_sample)

Moles of I₂ = 0.5 × Moles of Na₂S₂O₃

Moles of Br₂ that reacted with phenol = Moles of I₂

Based on the stoichiometry (1 mole of phenol reacts with 3 moles of Br₂):

Moles of phenol = (Moles of Br₂ that reacted with phenol) / 3

Concentration of Phenol (mol/L) = Moles of phenol / Volume of phenol sample (L)

Quantitative Data Summary (Hypothetical):
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Sample
Volume
(mL)

Vol.
Brominatin
g Soln. (mL)

Blank Vol.
Na₂S₂O₃
(mL)

Sample Vol.
Na₂S₂O₃
(mL)

Moles of
Phenol

Phenol
Conc.
(mol/L)

25.00 50.00 45.50 20.25 0.0004208 0.01683

25.00 50.00 45.50 20.15 0.0004225 0.01690

25.00 50.00 45.50 20.20 0.0004217 0.01687

Logical Relationship Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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